Efficient site-specific cleavage of RNA using a terpyridine–copper(II) complex joined to a 2′-O-methyloligonucleotide by a non-flexible linker
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A808522F
Abstract
A terpyridine–Cu(II) complex conjugated to an antisense 2′-O-methyloligonucleotide at the 5′-end cleaved RNA predominantly at the site opposite the 5′-end in moderate yield, but the cleavage yield increased by more than two-fold when a 2′-O-methyloligonucleotide was allowed to bind to the single-stranded region of the RNA-antisense complex.
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